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Compound of Interest

Compound Name: 2-Ethoxypropene

Cat. No.: B049133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 2-
Ethoxypropene (CAS No. 926-66-9), a flammable and irritant chemical. The following sections

detail its properties, hazards, and the necessary precautions for its safe use in a laboratory

setting. Adherence to these guidelines is crucial for minimizing risks and ensuring a safe

working environment.

Chemical and Physical Properties
2-Ethoxypropene is a colorless to pale yellow liquid with a characteristic ether-like odor.[1] It is

important to be aware of its physical properties for safe handling and storage.
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Property Value Source

Molecular Formula C5H10O [1][2]

Molecular Weight 86.13 g/mol [2][3]

Boiling Point 61.2-61.8 °C [4]

64 °C at 760 mmHg [2]

64.1±9.0 °C at 760 mmHg [5]

Density 0.771 g/cm³ [4]

0.8±0.1 g/cm³ [5]

Flash Point -22.4±10.8 °C [5]

Vapor Pressure 178.9±0.1 mmHg at 25°C [5]

Solubility
Soluble in organic solvents,

insoluble in water.
[1]

Appearance Colorless to pale yellow liquid. [1][4]

Hazard Identification and Classification
2-Ethoxypropene is classified as a hazardous substance. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications:
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[3][6]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation.[2][3]

Signal Word:Danger[3]

Hazard Pictograms:

alt text

alt text

Experimental Protocols for Safe Handling
General Handling Procedures

Ventilation: Always handle 2-Ethoxypropene in a well-ventilated area, preferably within a

chemical fume hood.[2][7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

No smoking.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[6]

Tools: Use only non-sparking tools.[6]
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Personal Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

work areas.[2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Ethoxypropene:

Protection Type Recommended Equipment Standards

Eye/Face Protection
Chemical splash goggles or a

face shield.

EN 166 (EU) or OSHA 29 CFR

1910.133 (US).[7]

Skin Protection

Chemical-resistant gloves

(e.g., Solvex, neoprene, viton,

butyl, buna, natural latex). A

chemically resistant lab coat or

apron.

EN 374 (EU) or ASTM F739

(US).[2][7][8]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

organic vapor cartridge if

exposure limits are exceeded

or irritation is experienced.

[7][9]

Storage
Store in a cool, dry, and well-ventilated place.[1][8]

Keep the container tightly closed.[2][6]

Store away from incompatible materials such as strong oxidizing agents.[1]

The product may be stabilized over potassium carbonate.[3]

Spill and Leak Procedures
Eliminate Ignition Sources: Immediately remove all sources of ignition.[9][10]
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Ventilate the Area: Ensure adequate ventilation.[2]

Personal Protection: Wear appropriate personal protective equipment, including respiratory

protection.[2]

Containment: Prevent the spill from entering drains or waterways.[2]

Clean-up: Absorb the spill with an inert material (e.g., sand, earth, universal binder) and

place it in a suitable, labeled container for disposal.[2][9]

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[2][11]

Do not dispose of down the drain.[12]

Waste containers should be clearly labeled as "Hazardous Waste" with the full chemical

name.[12]

First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Remove the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[9] May cause respiratory irritation.[2]

[3]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Seek medical attention if irritation

develops or persists.[8][9] Causes skin irritation.

[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

[13] Causes serious eye irritation.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[9] Harmful if

swallowed.[2]

Fire and Explosion Hazards
Flammability: Highly flammable liquid and vapor.[3][6] Vapors are heavier than air and may

travel to a source of ignition and flash back.[14]

Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or water

spray.[2][9] Do not use a water jet.[2]

Hazardous Combustion Products: Carbon monoxide and carbon dioxide.[2]

Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[9][13]
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Reactivity and Stability
Chemical Stability: Stable under recommended storage conditions.[15]

Possibility of Hazardous Reactions: No known hazardous reactions.[2]

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents.[1]

Toxicological Information
Acute Toxicity: Harmful if swallowed.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory or Skin Sensitization: Shall not be classified as a respiratory or skin sensitizer.[2]

Germ Cell Mutagenicity: Shall not be classified as germ cell mutagenic.[2]

Carcinogenicity: Shall not be classified as carcinogenic.[2]

Reproductive Toxicity: Shall not be classified as a reproductive toxicant.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[2]

Specific Target Organ Toxicity (Repeated Exposure): Shall not be classified as a specific

target organ toxicant (repeated exposure).[2]

Aspiration Hazard: Shall not be classified as presenting an aspiration hazard.[2]

Visualized Workflows and Relationships
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Hazard Identification

Response Measures

2-Ethoxypropene Flammable Liquid (H225) Harmful if Swallowed (H302) Skin Irritant (H315) Eye Irritant (H319) Respiratory Irritant (H335)

Personal Protective Equipment

- Goggles/Face Shield
- Chemical Gloves

- Lab Coat
- Respirator (if needed)

Requires

Requires

Requires

First Aid

- Inhalation: Fresh Air
- Skin: Wash with Soap/Water

- Eyes: Flush with Water
- Ingestion: Do NOT Induce Vomiting

Requires

Requires

Requires

Requires

Spill Control
- Eliminate Ignition Sources

- Ventilate Area
- Absorb with Inert Material

Potential for
Fire Fighting - Use Dry Chemical, CO2, Foam

- Wear SCBA

Requires

Click to download full resolution via product page

Caption: Logical relationships for hazard identification and response.
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Preparation

Handling

Post-Handling & Disposal

Review SDS

Don Personal Protective Equipment (PPE)

Ensure Fume Hood is Operational

Work Inside Fume Hood

Proceed to Handling

Ground Equipment

Use Non-Sparking Tools

Keep Container Closed When Not in Use

Wipe Down Work Area

Proceed to Cleanup

Dispose of Contaminated Materials in Labeled Hazardous Waste Container

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of 2-Ethoxypropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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